Cas no 1235450-87-9 (2-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine)

2-Ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine is a boronic ester derivative of pyrimidine, commonly employed as a versatile intermediate in organic synthesis and cross-coupling reactions. Its tetramethyl-1,3,2-dioxaborolane protecting group enhances stability, facilitating handling and storage under ambient conditions. The compound is particularly useful in Suzuki-Miyaura couplings, enabling the efficient construction of biaryl and heteroaryl systems. The ethyl substituent on the pyrimidine ring may influence reactivity and solubility, offering tunability for specific synthetic applications. This reagent is valued for its compatibility with a range of functional groups and its role in accessing complex molecular architectures in pharmaceutical and materials science research.

2-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine structure

1235450-87-9 structure

Product Name:2-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine

CAS No:1235450-87-9

MF:C₁₂H₁₉BN₂O₂

MW:234.102463006973

MDL:MFCD13182199

CID:842757

PubChem ID:49758684

Update Time:2025-06-07

2-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

- 2-Ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
- Pyrimidine, 2-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 2-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
- Z2044750342
- MB13074
- SCHEMBL1284703
- DA-46902
- AKOS015941852
- DTXSID40677957
- 1235450-87-9
- 2-ETHYLPYRIMIDIN-5-YLBORONIC ACID PINACOL ESTER
- AESRWWTWEGTKGL-UHFFFAOYSA-N
- EN300-12576965
- MDL： MFCD13182199
- Inchi： 1S/C12H19BN2O2/c1-6-10-14-7-9(8-15-10)13-16-11(2,3)12(4,5)17-13/h7-8H,6H2,1-5H3
- InChI Key： AESRWWTWEGTKGL-UHFFFAOYSA-N
- SMILES： O1B(C2=CN=C(CC)N=C2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 234.154
Monoisotopic Mass: 234.154
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 260
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 44.2A^2

Experimental Properties

PSA: 44.24000
LogP: 1.33820

2-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM135926-1g	2-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine	1235450-87-9	95%	1g	$527	2023-02-18
Alichem	A089004439-5g	2-Ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine	1235450-87-9	95%	5g	$1702.80	2023-09-03
eNovation Chemicals LLC	D221791-500mg	2-Ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine	1235450-87-9	95%	500mg	$595	2024-08-03
eNovation Chemicals LLC	D221791-1g	2-Ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine	1235450-87-9	95%	1g	$785	2024-08-03
Enamine	EN300-12576965-0.05g	2-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine	1235450-87-9	95%	0.05g	$252.0	2023-05-06
Enamine	EN300-12576965-0.1g	2-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine	1235450-87-9	95%	0.1g	$376.0	2023-05-06
Enamine	EN300-12576965-0.25g	2-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine	1235450-87-9	95%	0.25g	$538.0	2023-05-06
Enamine	EN300-12576965-0.5g	2-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine	1235450-87-9	95%	0.5g	$847.0	2023-05-06
Enamine	EN300-12576965-1.0g	2-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine	1235450-87-9	95%	1g	$1086.0	2023-05-06
Enamine	EN300-12576965-2.5g	2-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine	1235450-87-9	95%	2.5g	$2127.0	2023-05-06